Cas no 887347-97-9 (2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)propanamide)

• Product Name: 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)propanamide
• CAS No: 887347-97-9
• MF: C₁₄H₁₃ClN₆O₂S
• MW: 364.810019254684
• CID: 5438385
• Update Time: 2025-06-08

2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)propanamide
• 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)propanamide

• Inchi： 1S/C14H13ClN6O2S/c1-8-7-12(18-23-8)16-13(22)9(2)24-14-17-19-20-21(14)11-5-3-10(15)4-6-11/h3-7,9H,1-2H3,(H,16,18,22)
• InChI Key： WQHJDYKHFBNZIO-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)C(SC1N(C2=CC=C(Cl)C=C2)N=NN=1)C

Additional information on 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)propanamide

Comprehensive Overview of 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)propanamide (CAS No. 887347-97-9)

2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)propanamide, with the CAS number 887347-97-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)propanamide consists of a tetrazole ring linked to a sulfanyl group and an oxazole moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The tetrazole ring is known for its ability to mimic carboxylic acid functionalities and enhance the binding affinity of molecules to target receptors. The sulfanyl group can participate in various chemical reactions and interactions, while the oxazole moiety contributes to the overall stability and solubility of the compound.

Recent studies have explored the pharmacological activities of 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)propanamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)propanamide has shown promise in cancer research. Preclinical studies have indicated that it possesses cytotoxic activity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest. These results highlight its potential as a novel anticancer agent worthy of further investigation.

The pharmacokinetic profile of 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)propanamide has also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable bioavailability. It also demonstrates good stability in plasma and tissues, which is crucial for maintaining therapeutic concentrations over time.

Toxicity studies are an essential aspect of drug development, and preliminary data on 2-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-y l)propanamide indicate that it has a favorable safety profile. In animal models, no significant adverse effects were observed at therapeutic doses. However, further long-term toxicity studies are necessary to ensure its safety for human use.

The synthesis of 2-{1-(4-chlorophenyl)-1H - 1 , 2 , 3 , 4 -tetrazol - 5 - ylsulfanyl} - N - ( 5 - methyl - 1 , 2 - oxazol - 3 - yl)propanamide involves several steps and requires precise control over reaction conditions to achieve high yields and purity. Key intermediates include the formation of the tetrazole ring through a multi-step process involving azide formation and subsequent cyclization. The final step involves coupling the sulfanyl-containing intermediate with the oxazole derivative under appropriate conditions.

In conclusion, 2 - { 1 - ( 4 - chlorophenyl ) - 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - ylsulfanyl } - N - ( 5 - methyl -                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                             (5-methyl-l ,l'-bipheny l )propanam ide strong > represents a promising compound with diverse biological activities and favorable pharmacological properties . Its potential applications in anti-inflammatory and anticancer therapies warrant further clinical investigation . As research continues to advance , this compound may pave the way for new therapeutic strategies in the treatment of various diseases . p > article > response >